Ethyl 2-bromo-2-(3-fluorophenyl)acetate

• Molecular Formula: C10H10BrFO2
• Molecular Weight: 261.09 g/mol
• IUPAC Name: ethyl 2-bromo-2-(3-fluorophenyl)acetate
• InChI: InChI=1S/C10H10BrFO2/c1-2-14-10(13)9(11)7-4-3-5-8(12)6-7/h3-6,9H,2H2,1H3
• InChI Key: LUBTWJDQUHPDGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC(=CC=C1)F)Br

Description

Ethyl 2-bromo-2-(3-fluorophenyl)acetate is a useful research compound. Its molecular formula is C10H10BrFO2 and its molecular weight is 261.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-(3-fluorophenyl)acetate (I8) (10.1 g, 55.0 mmol) in CCl4 (250 mL), NBS (9.70 g, 55.0 mmol) is added and the mixture refluxed for 2 hours at 80° C. (LC-MS monitoring: complete conversion). The solvent is evaporated and the resulting crude is dissolved in DCM and purified by filtration on a silica bed in order to obtain 7.80 g of (I9) as a colorless oil (54% yield).